Cas no 1639355-48-8 (3-Iodo-1H-pyrazole-1-ethanol)

• Product Name: 3-Iodo-1H-pyrazole-1-ethanol
• CAS No: 1639355-48-8
• MF: C₅H₇IN₂O
• MW: 238.026353120804
• CID: 6051658
• Update Time: 2025-10-31

3-Iodo-1H-pyrazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazole-1-ethanol

• Inchi： 1S/C5H7IN2O/c6-5-1-2-8(7-5)3-4-9/h1-2,9H,3-4H2
• InChI Key： CZHSMEROKATMTM-UHFFFAOYSA-N
• SMILES： N1(CCO)C=CC(I)=N1

Experimental Properties

• Density: 2.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 324.8±22.0 °C(Predicted)
• pka: 14.31±0.10(Predicted)

Additional information on 3-Iodo-1H-pyrazole-1-ethanol

Introduction to 3-Iodo-1H-pyrazole-1-ethanol (CAS No. 1639355-48-8)

3-Iodo-1H-pyrazole-1-ethanol, with the CAS number 1639355-48-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with an iodo substituent and an ethanol group. The combination of these functional groups endows 3-Iodo-1H-pyrazole-1-ethanol with a range of interesting properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Iodo-1H-pyrazole-1-ethanol can be represented as follows: C₅H₇IN₂O. The iodo substituent on the pyrazole ring provides a high degree of reactivity and versatility, allowing for a wide array of chemical transformations. The ethanol group, on the other hand, introduces hydrophilic properties, which can be crucial for improving the solubility and bioavailability of the final products.

In recent years, 3-Iodo-1H-pyrazole-1-ethanol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 3-Iodo-1H-pyrazole-1-ethanol exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. These findings have opened up new avenues for the development of novel antiviral drugs.

Beyond antiviral applications, 3-Iodo-1H-pyrazole-1-ethanol has also shown promise in the field of cancer research. Studies have indicated that certain derivatives of this compound possess significant anticancer properties, particularly against breast and lung cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings have been reported in several high-impact journals, including the Cancer Research.

The synthetic accessibility of 3-Iodo-1H-pyrazole-1-ethanol is another factor contributing to its widespread use in research laboratories. The compound can be synthesized through a series of well-documented reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 1H-pyrazole with an iodoalkylating agent, followed by reduction to introduce the ethanol group. This synthetic flexibility allows researchers to tailor the compound to specific needs, making it a valuable tool in both academic and industrial settings.

In addition to its direct applications in drug discovery, 3-Iodo-1H-pyrazole-1-ethanol has also found use as a ligand in metal-catalyzed reactions. Its ability to coordinate with various metal ions makes it useful in catalytic processes, such as cross-coupling reactions and asymmetric synthesis. This versatility has led to its adoption in green chemistry initiatives, where it is used to develop more sustainable and efficient synthetic methods.

The safety profile of 3-Iodo-1H-pyrazole-1-ethanol is another important consideration for its use in pharmaceutical research. Extensive toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in preclinical and clinical settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3-Iodo-1H-pyrazole-1-ethanol (CAS No. 1639355-48-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an invaluable intermediate in the synthesis of bioactive molecules, particularly those with antiviral and anticancer properties. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.